Cas no 1806858-32-1 (3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806858-32-1
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4876390
• Update Time: 2025-05-20

3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-6(10)5-3(1-15)7(14)16-2-4(5)8(11,12)13/h2,6H
• InChI Key： HEDGSQOIVDNATL-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)F)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806858-32-1, commonly referred to as 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This pyridine derivative is characterized by its unique substitution pattern, which includes a cyano group at the 3-position, a difluoromethyl group at the 4-position, an iodo group at the 2-position, and a trifluoromethyl group at the 5-position. These substituents contribute to its distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The presence of electron-withdrawing groups such as cyano and trifluoromethyl moieties enhances the compound's ability to interact with biological targets, making it a promising candidate for designing drugs targeting specific receptors or enzymes. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a lead structure for developing inhibitors of kinases involved in cancer progression.

In the realm of materials science, 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine has been investigated for its potential in organic electronics. Its rigid aromatic ring system and electron-deficient nature make it suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). A research team from the University of California reported that incorporating this compound into polymer blends significantly improved charge transport properties, paving the way for its use in next-generation electronic devices.

The agricultural sector has also benefited from the exploration of 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine. Studies have shown that this compound exhibits potent pesticidal activity against various insect pests. Its ability to disrupt insect nervous systems without causing significant harm to non-target species makes it an attractive candidate for developing eco-friendly pesticides. A field trial conducted in collaboration with agricultural researchers in Brazil demonstrated that formulations containing this compound achieved high efficacy against crop-damaging insects while maintaining environmental safety.

From a synthetic perspective, the preparation of 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine involves multi-step organic synthesis strategies. Key steps include nucleophilic aromatic substitution and fluorination reactions, which require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

Looking ahead, the continued exploration of 3-Cyano-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine is expected to unlock new applications across diverse industries. Its unique chemical properties position it as a versatile tool for addressing challenges in drug development, materials innovation, and sustainable agriculture. As research progresses, further insights into its molecular interactions and functional properties will undoubtedly expand its utility in both academic and industrial settings.